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Compound of Interest

Compound Name:
1-Hexadecylimidazolidine-2,4-

dione

Cat. No.: B1334992 Get Quote

Despite a comprehensive search, there is a notable lack of documented applications for 1-
Hexadecylimidazolidine-2,4-dione in material science research. The majority of available

information pertains to its chemical and physical properties, with most academic research

focusing on the broader family of imidazolidine-2,4-diones for their biological activities in the

field of medicinal chemistry.

This document provides a summary of the known properties of 1-Hexadecylimidazolidine-2,4-
dione and explores its potential, yet unproven, applications in material science based on its

chemical structure. Additionally, a general protocol for its synthesis is provided to facilitate

future research into its properties and applications.

Chemical and Physical Properties
1-Hexadecylimidazolidine-2,4-dione, also known as 1-N-Hexadecyl hydantoin, is a chemical

compound with the molecular formula C19H36N2O2.[1][2] Its structure features a five-

membered imidazolidine-2,4-dione ring, which is a derivative of hydantoin, and a long, 16-

carbon alkyl chain (hexadecyl group) attached to one of the nitrogen atoms.[1] This

combination of a polar heterocyclic head group and a long nonpolar tail gives the molecule an

amphiphilic character, suggesting potential for surface activity and self-assembly.[1]
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Property Value Reference

Molecular Weight 324.5 g/mol [1][2]

Molecular Formula C19H36N2O2 [1][2]

IUPAC Name
1-hexadecylimidazolidine-2,4-

dione
[2]

CAS Number 85117-82-4 [1][2]

Physical State Solid (at standard conditions) [1]

XLogP3-AA 6.9 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 15 [1]

Exact Mass 324.277678395 Da [1][2]

Potential Applications in Material Science
The amphiphilic nature of 1-Hexadecylimidazolidine-2,4-dione suggests several potential,

though currently unexplored, applications in material science:

Surfactants and Emulsifiers: The presence of a hydrophilic head (the imidazolidine-2,4-dione

ring) and a long hydrophobic tail (the hexadecyl chain) makes it a candidate for use as a

surfactant to reduce surface tension between liquids or between a liquid and a solid. This

could be valuable in the formulation of emulsions and dispersions.

Self-Assembling Systems for Drug Delivery: Amphiphilic molecules can self-assemble in

solution to form structures like micelles or vesicles. These structures can encapsulate other

molecules, such as drugs, and are a key area of research in drug delivery systems. The

imidazolidine-2,4-dione moiety could potentially offer specific interactions with certain drug

molecules, while the lipid tail forms the hydrophobic core.
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Lubricants and Coatings: The long alkyl chain could provide lubricity, suggesting potential

use as an additive in lubricants. Furthermore, its ability to self-assemble could be explored

for creating thin films or coatings on surfaces, potentially modifying their properties such as

wettability or biocompatibility.

It is important to reiterate that these are prospective applications based on the molecule's

structure, and experimental validation is required.

Experimental Protocols
Synthesis of 1-Hexadecylimidazolidine-2,4-dione
The synthesis of 1-Hexadecylimidazolidine-2,4-dione can be adapted from general methods

for the synthesis of N-substituted hydantoins. A plausible synthetic route involves the reaction

of a hexadecyl-substituted urea derivative with an alpha-halo acetyl halide, followed by

cyclization. A more direct, one-pot synthesis could involve the reaction of hexadecylamine,

ethyl chloroacetate, and potassium cyanate. Below is a hypothetical protocol for the latter.

Materials:

Hexadecylamine

Ethyl chloroacetate

Potassium cyanate

Ethanol

Water

Hydrochloric acid

Sodium hydroxide

Round-bottom flask

Reflux condenser

Magnetic stirrer
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Heating mantle

Separatory funnel

Rotary evaporator

Recrystallization apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve hexadecylamine (1 equivalent) in ethanol.

Addition of Reagents: To this solution, add ethyl chloroacetate (1.1 equivalents) and

potassium cyanate (1.2 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Evaporate the

ethanol under reduced pressure using a rotary evaporator.

Extraction: To the residue, add water and ethyl acetate. Transfer the mixture to a separatory

funnel. Wash the organic layer with a dilute solution of hydrochloric acid, followed by a dilute

solution of sodium hydroxide, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude 1-Hexadecylimidazolidine-2,4-dione by recrystallization from

a suitable solvent system, such as ethanol/water or hexane/ethyl acetate.

Characterization: Confirm the structure and purity of the final product using techniques such

as NMR spectroscopy (¹H and ¹³C), FT-IR spectroscopy, and mass spectrometry.
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Caption: Synthesis pathway for 1-Hexadecylimidazolidine-2,4-dione.

Molecular Properties

Potential Material Science Applications

1-Hexadecylimidazolidine-2,4-dione

Polar Head
(Imidazolidine-2,4-dione)

Nonpolar Tail
(Hexadecyl Chain)

Micelle Formation
(for Drug Delivery)

Self-Assembly in Solution

Vesicle/Liposome Formation
(for Encapsulation)

Self-Assembly in Solution

Surface Coatings

Adsorption onto Surfaces

Click to download full resolution via product page

Caption: Logical relationship of amphiphilic structure to potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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